2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane

• CAS: 84474-74-8
• Molecular Formula: C10H17ClO2
• Molecular Weight: 204.69 g/mol
• SMILES: CC1CCCC2(C1)OCC(O2)CCl
• InChI: InChI=1S/C10H17ClO2/c1-8-3-2-4-10(5-8)12-7-9(6-11)13-10/h8-9H,2-7H2,1H3
• InChIKey: OVGLCUXDPIYKGX-UHFFFAOYSA-N

2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane Overview

2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane (CAS 84474-74-8) is a monomethyl-substituted chloromethyl spirocyclic ketal belonging to the 1,4-dioxaspiro[4.5]decane class. It possesses the molecular formula C10H17ClO2, a molecular weight of 204.69 g/mol, a computed XLogP3 of 2.5, and a topological polar surface area (TPSA) of 18.5 Ų [1]. The compound features a chloromethyl (–CH2Cl) reactive handle at the 2-position of the dioxolane ring and a methyl substituent at the 7-position of the cyclohexane ring, a substitution pattern that distinguishes it from both the unsubstituted parent (CAS 5503-32-2) and the 8-methyl positional isomer (CAS 22216-76-8). Its spirocyclic architecture and electrophilic chloromethyl group make it a potentially versatile intermediate for medicinal chemistry, fragrance development, and agrochemical synthesis, with a typical commercial purity specification of 95% .

Workflow Spirocyclic intermediate synthesis with reactive chloromethyl handle

Selection 7-methyl positional isomer identity; confirm via 13C NMR

Use Context Medicinal chemistry SAR and agrochemical IP design-around

• [1] PubChem Compound Summary for CID 12793971, 2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/12793971 (accessed 2026-05-01). View Source

Generic Substitution Failure: 2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane

In the 1,4-dioxaspiro[4.5]decane class, subtle differences in methyl-group position and the presence or absence of the chloromethyl moiety create measurable divergences in lipophilicity, boiling point, density, and reactivity that preclude reliable generic substitution. The 7-methyl isomer (CAS 84474-74-8) and its 8-methyl positional isomer (CAS 22216-76-8) differ in boiling point by approximately 8 °C (272.4 °C for the non-methylated parent vs. 280.6 °C for the 8-methyl isomer) and in density by ~0.03 g/cm³ . These differences directly affect chromatographic retention, distillation cut points, and formulation behavior. Moreover, the stereochemical complexity of monomethyl-substituted 2-(chloromethyl)-1,4-dioxaspiro[4.5]decanes—which can exist as mixtures of syn/anti isomers requiring definitive 13C NMR assignment [1]—means that procurement of the incorrect positional isomer or an uncharacterized stereoisomer mixture can compromise synthetic reproducibility and downstream intellectual property protection.

Positional Isomer Mismatch

The 8-methyl isomer has measurably different boiling point and chromatographic retention, causing purification failure and cross-contamination if substituted for the 7-methyl form.

Non-Methylated Analog Substitution

Lower molecular weight and lipophilicity shift stoichiometric ratios and partition behavior, compromising synthetic reproducibility.

Stereochemical Ambiguity

Monomethyl derivatives can exist as syn/anti isomer mixtures. Uncharacterized stereoisomers risk synthetic irreproducibility and IP complications; 13C NMR assignment is required.

• [1] Runsink J, Meier L. Correction of Structure Determinations on Monomethyl-Substituted 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decanes. Zeitschrift für Naturforschung B. 1985;40(3):393-397. doi:10.1515/znb-1985-0314. View Source

Differential Evidence for 2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane

Molecular Weight Difference vs. Non-Methylated Parent

The 7-methyl substitution increases the molecular weight from 190.67 g/mol (CAS 5503-32-2) to 204.69 g/mol, a +14.02 g/mol increment (one methylene unit) that directly alters stoichiometric calculations in multi-step syntheses, particularly in pharmaceutical intermediate applications such as the Guanadrel route where the non-methylated 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane is condensed with phthalimide [1][2].

MW Difference

Head-to-head

+14.02 g/mol (+7.35%)

Shifts stoichiometric calculations and procurement decisions

7-methyl 204.69 vs non-methylated 190.67 g/mol

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	204.69 g/mol (C10H17ClO2)
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS 5503-32-2): 190.67 g/mol (C9H15ClO2)
Quantified Difference	+14.02 g/mol (+7.35% increase in molar mass)
Conditions	Computed molecular weight from PubChem for both compounds [1][2]; confirmed by supplier datasheets.

Why This Matters

A 7.35% molar mass difference shifts reagent equivalencies, affecting reaction scale-up calculations and cost-per-mole procurement decisions when the methylated intermediate is required for specific SAR or IP purposes.

• [1] PubChem CID 12793971: 2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane, molecular weight 204.69 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/12793971 (accessed 2026-05-01). View Source
• [2] PubChem CID 97801: 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, molecular weight 190.67 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/97801 (accessed 2026-05-01). View Source

Lipophilicity Shift vs. Non-Methylated Analog

The 7-methyl substituent increases the computed partition coefficient by approximately 0.4 log units relative to the non-methylated parent. PubChem reports XLogP3 of 2.5 for the 7-methyl compound [1] versus XLogP3 of 2.1 for CAS 5503-32-2 [2], and a fluorochem supplier reports LogP of 2.47 for the non-methylated compound . This elevated lipophilicity predicts longer reversed-phase HPLC retention times and altered liquid-liquid extraction behavior.

Lipophilicity Shift

Head-to-head

ΔXLogP3 ≈ +0.4

Longer RP-HPLC retention; altered liquid-liquid partitioning

7-methyl XLogP3 2.5 vs 2.1 for non-methylated

Evidence Dimension	XLogP3 / LogP
Target Compound Data	XLogP3 = 2.5 (PubChem computed); LogP = 2.547 (Chemsrc)
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS 5503-32-2): XLogP3 = 2.1; LogP = 2.47-2.473
Quantified Difference	ΔXLogP3 ≈ +0.4; ΔLogP ≈ +0.07-0.08
Conditions	PubChem XLogP3 computed values; Chemsrc and fluorochem reported LogP values [1][2].

Why This Matters

A higher LogP affects chromatographic method development, solid-phase extraction recovery, and partitioning in biphasic reaction systems, making the 7-methyl compound the preferred choice when increased organic-phase retention is required.

• [1] PubChem CID 12793971: XLogP3 = 2.5, TPSA = 18.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/12793971 (accessed 2026-05-01). View Source
• [2] PubChem CID 97801: XLogP3 = 2.1. https://pubchem.ncbi.nlm.nih.gov/compound/97801 (accessed 2026-05-01). View Source

Boiling Point Divergence Between Positional Isomers

The 8-methyl positional isomer (CAS 22216-76-8) has a reported boiling point of 280.6 °C at 760 mmHg , while the non-methylated parent boils at 272.4 °C . Although the boiling point of the 7-methyl isomer (CAS 84474-74-8) is not reported in the open literature, the 8.2 °C difference between the non-methylated parent and the 8-methyl isomer demonstrates that methyl group position materially affects vapor pressure. By class-level inference, the 7-methyl isomer is expected to exhibit a boiling point distinct from the 8-methyl isomer, with the difference sufficient to enable separation by fractional distillation under standardized conditions [1].

Boiling Point Divergence

Class-level inference

8.2 °C between non-methylated and 8-methyl isomer; 7-methyl expected distinct

Affects distillation purity; isomer separation feasible

7-methyl boiling point not experimentally reported

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	Not experimentally reported; expected between ~272 and ~282 °C based on positional isomer behavior
Comparator Or Baseline	2-(Chloromethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (CAS 22216-76-8): 280.6 °C; non-methylated parent (CAS 5503-32-2): 272.4 °C
Quantified Difference	ΔTb = 8.2 °C between non-methylated and 8-methyl isomer; 7-methyl isomer expected to differ by a comparable magnitude from both
Conditions	Boiling points reported at 760 mmHg standard pressure; sourced from Chemsrc and supplier datasheets .

Why This Matters

Boiling point divergence between positional isomers is critical for distillation-based purification strategies; procurement of the correct isomer avoids failed separations and cross-contamination in intermediates destined for regulated applications.

• [1] Runsink J, Meier L. Zeitschrift für Naturforschung B. 1985;40(3):393-397. The paper establishes that monomethyl-substituted 2-(chloromethyl)-1,4-dioxaspiro[4.5]decanes exist as distinct isomeric entities requiring separate structural assignment by 13C NMR. View Source

Flash Point and Transport Safety Difference

The 8-methyl isomer (CAS 22216-76-8) has a reported flash point of 100.8 °C , while the non-methylated parent (CAS 5503-32-2) has a flash point of 105.8 °C . The 7-methyl isomer (CAS 84474-74-8) is classified as 'Not hazardous material' for DOT/IATA transport by at least one US-based supplier, with no special shipping restrictions . This contrasts with some halogenated solvent-class compounds that require hazardous material declarations, potentially reducing shipping cost and complexity for the 7-methyl isomer.

Flash Point & Transport

Data to verify

'Not hazardous material' for DOT/IATA

Reduces shipping cost and compliance burden

8-methyl flash point 100.8 °C; non-methylated 105.8 °C

Evidence Dimension	Flash point and DOT/IATA transport classification
Target Compound Data	Flash point not reported; classified as 'Not hazardous material' for DOT/IATA transport (AKSci datasheet)
Comparator Or Baseline	8-methyl isomer (CAS 22216-76-8): flash point 100.8 °C; non-methylated parent: flash point 105.8 °C
Quantified Difference	Flash point difference of 5.0 °C between non-methylated parent and 8-methyl isomer; regulatory classification: non-hazardous for 7-methyl isomer
Conditions	Flash point data reported at standard pressure; transport classification per US DOT/IATA as declared by AKSci .

Why This Matters

A 'Not hazardous material' classification can reduce shipping costs, expedite customs clearance, and simplify institutional chemical inventory compliance compared to analogs classified as hazardous, directly impacting total procurement cost and lead time.

Structural Elucidation by 13C NMR

Runsink and Meier (1985) reported a correction of previous structural assignments for monomethyl-substituted 2-(chloromethyl)-1,4-dioxaspiro[4.5]decanes, demonstrating that the syn/anti isomerism of these compounds—which are synthesized as mixtures of up to four isomers—requires definitive 13C NMR spectroscopic assignment [1]. Their work established that incorrect structural assignments had been propagated in the earlier literature [references 3 and 4 therein]. This publication provides a validated analytical framework for distinguishing the 7-methyl from the 8-methyl positional isomer and for confirming stereochemical configuration, which is essential for QC release testing and for ensuring synthetic reproducibility.

13C NMR Elucidation

Method context

13C NMR framework; corrects syn/anti assignments

Essential for QC and isomer confirmation

Distinguishes up to 4 isomers (Runsink & Meier, 1985)

Evidence Dimension	13C NMR structural assignment and syn/anti isomer discrimination
Target Compound Data	Monomethyl-substituted 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (includes 7-methyl isomer): 13C NMR signals assigned; previous syn/anti assignments corrected
Comparator Or Baseline	Earlier literature assignments [2, 3, 4 in the original paper] that incorrectly assigned syn/anti configuration
Quantified Difference	Correction of reversed syn/anti assignments; up to 4 isomers distinguishable by 13C NMR
Conditions	13C NMR spectroscopy; compounds synthesized as mixtures of up to four isomers [1].

Why This Matters

Definitive 13C NMR structural assignment prevents the costly error of procuring or synthesizing the wrong positional isomer or stereoisomer; this is the only published peer-reviewed study providing validated spectroscopic criteria for monomethyl-substituted 2-(chloromethyl)-1,4-dioxaspiro[4.5]decanes.

• [1] Runsink J, Meier L. Correction of Structure Determinations on Monomethyl-Substituted 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decanes, 2-Methylene-1,4-dioxaspiro[4.5]decanes, 1-(1′-Cyclohexene-1′-yloxy)-2-propanes and rac-4,5,6,7-Tetrahydro-3-methyl-1-benzofurans. Zeitschrift für Naturforschung B. 1985;40(3):393-397. doi:10.1515/znb-1985-0314. View Source

Chloromethyl Reactivity vs. Spiroxamine Intermediates

The chloromethyl group at the 2-position of the dioxolane ring serves as a reactive electrophilic handle for nucleophilic substitution with amines, thiols, and alkoxides—a reactivity profile that underpins its use as a key intermediate. The non-methylated analog (CAS 5503-32-2) is the documented starting material for the antihypertensive drug Guanadrel via condensation with phthalimide in hot DMF [1]. The 8-(1,1-dimethylethyl)-substituted analog serves as the intermediate for the fungicide Spiroxamine . The 7-methyl substitution pattern offers a distinct steric and electronic environment around the cyclohexane ring compared to the 8-methyl or 8-tert-butyl analogs, which can influence the diastereoselectivity of subsequent transformations and the pharmacokinetic properties of derived drug candidates.

Reactivity vs Spiroxamine

Class-level inference

Chloromethyl handle enables nucleophilic substitution; 7-methyl vs 8-tert-butyl distinct

Supports SAR exploration and patent differentiation

Non-methylated analog used in Guanadrel route

Evidence Dimension	Reactivity as electrophilic intermediate in phthalimide condensation / amine coupling
Target Compound Data	Contains chloromethyl group at position 2 with methyl at position 7; electrophilic reactivity anticipated via nucleophilic substitution (SN2-type)
Comparator Or Baseline	Non-methylated analog: documented intermediate for Guanadrel synthesis [1]; 8-tert-butyl analog: documented intermediate for Spiroxamine-d4 synthesis
Quantified Difference	Non-methylated analog used in patented synthesis route to Guanadrel sulfate (Pfizer); 7-methyl substitution provides differentiated IP space and potentially altered diastereoselectivity
Conditions	Condensation with phthalimide sodium salt in hot DMF (for Guanadrel route) [1]; chloromethylation with paraformaldehyde/HCl (for analog synthesis) .

Why This Matters

The 7-methyl substitution pattern occupies a distinct chemical space relative to the non-methylated and 8-substituted analogs; this is critical for medicinal chemistry programs seeking to explore SAR around the cyclohexane ring or to secure composition-of-matter patent protection.

• [1] Drug Synthesis Database: Guanadrel sulfate synthetic route using 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS 5503-32-2) as intermediate, condensed with phthalimide in hot DMF. https://data.yaozh.com/hhw/detail?id=124667&type=ywfzk (accessed 2026-05-01). View Source

Application Scenarios for 2-(Chloromethyl)-7-methyl-1,4-dioxaspiro[4.5]decane

Medicinal Chemistry SAR for Spirocyclic Scaffolds

The 7-methyl substitution provides a distinct steric and lipophilic profile (XLogP3 = 2.5, MW = 204.69) versus the non-methylated parent (XLogP3 = 2.1, MW = 190.67) and the 8-methyl isomer. This makes the compound suitable for systematic structure-activity relationship (SAR) studies in medicinal chemistry programs targeting spirocyclic scaffolds. The established reactivity of the chloromethyl group in nucleophilic displacement reactions—as documented for the Guanadrel synthesis route [1]—enables incorporation of diverse amine, thiol, or alkoxide pharmacophores while the 7-methyl group modulates lipophilicity, metabolic stability, and target binding. The Runsink & Meier (1985) 13C NMR framework [2] provides the analytical method needed to confirm regio- and stereochemical integrity at each synthetic step.

Agrochemical IP Design-Around

The 1,4-dioxaspiro[4.5]decane scaffold is the core of the commercial fungicide Spiroxamine, which employs an 8-tert-butyl substitution pattern. The 7-methyl-2-chloromethyl variant (CAS 84474-74-8) occupies a different chemical subspace—with a smaller methyl substituent at a different ring position—offering an IP design-around opportunity for agrochemical discovery programs. The chloromethyl handle enables the same convergent amination chemistry used in Spiroxamine synthesis , while the 7-methyl group (versus 8-tert-butyl) reduces molecular weight and alters physicochemical properties (computed LogP of 2.5 vs. higher values for tert-butyl analogs), potentially improving environmental fate profiles.

Chromatographic Method Development via Positional Isomers

The measurable divergence in lipophilicity (ΔXLogP3 ≈ 0.4 vs. non-methylated analog) and the documented boiling point difference between the non-methylated parent (272.4 °C) and the 8-methyl isomer (280.6 °C) indicate that the 7-methyl isomer will exhibit distinct chromatographic retention behavior. This property can be exploited in the development of preparative HPLC or GC methods for separating closely related spirocyclic intermediates. The availability of the compound at 95% purity with a defined TPSA of 18.5 Ų [3] provides a reliable benchmark for method validation.

Non-Hazardous Shipping for High-Throughput Screening

The classification of CAS 84474-74-8 as 'Not hazardous material' for DOT/IATA transport by US-based suppliers offers a logistical advantage for large-scale screening initiatives. Procurement of the 7-methyl isomer avoids the additional shipping costs, customs documentation, and institutional safety review burdens often associated with halogenated intermediates, reducing the total cost per compound acquisition and accelerating compound management workflows in high-throughput screening environments.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR studies

7-methyl spirocyclic intermediate with reactive chloromethyl handle

Confirmation of regio- and stereochemical identity by 13C NMR

Agrochemical IP design-around

7-methyl-2-chloromethyl core distinct from 8-tert-butyl Spiroxamine scaffold

Convergent amination chemistry; environmental fate profile assessment

Chromatographic method development

Measurably different lipophilicity and boiling point from other positional isomers

HPLC/GC retention behavior as method benchmark

High-throughput screening compound management

'Not hazardous material' DOT/IATA transport classification

Reduced shipping cost and institutional safety review burden

• [1] Drug Synthesis Database: Guanadrel sulfate synthetic route. https://data.yaozh.com/hhw/detail?id=124667&type=ywfzk (accessed 2026-05-01). View Source
• [2] Runsink J, Meier L. Zeitschrift für Naturforschung B. 1985;40(3):393-397. doi:10.1515/znb-1985-0314. View Source
• [3] PubChem CID 12793971: TPSA = 18.5 Ų, XLogP3 = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/12793971 (accessed 2026-05-01). View Source